Cas no 4998-57-6 (DL-Histidine)

• Product Name: DL-Histidine
• CAS No: 4998-57-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00005208
• CID: 45462
• PubChem ID: 24895803
• Update Time: 2025-05-23

DL-Histidine Chemical and Physical Properties

Names and Identifiers

• DL-Histidine
• DL-2-AMINO-3-(4-IMIDAZOLYL)PROPIONIC ACID
• DL-ALPHA-AMINO-BETA-IMIDAZOLEPROPIONIC ACID
• H-DL-HIS-OH
• HISTIDINE
• HISTIDINE, DL-
• DL-Histidine, Free Base
• DL-Histidin
• DL-2-Amino-3-(1H-imidazol-4-yl)propanoic acid
• 1H-Imidazole-4-alanine
• rac-(R*)-2-Amino-3-(4-imidazolyl)propionic acid
• 2-Amino-3-(1H-imidazol-4-yl)propanoic acid
• HISTIDINE, DL-(P)
• HISTIDINE, DL-(RG)
• 5-imidazolepropionic acid
• D-Histidine
• Hydroxyacetone
• L-histidine,(1:1)
• α-Amino-4
• (±)-2-Amino-3-(4-imidazolyl)propionic acid
• L-Histidine, Free Base
• 2-amino-3-(1H-imidazol-5-yl)propanoic acid
• HNDVDQJCIGZPNO-UHFFFAOYSA-N
• alpha-Amino-1H-imidazole-4-propionic acid
• 2-azanyl-3-(1H-imidazol-5-yl)propanoic acid
• Dl-Histidine Dihydrochloride
• DL-Histidine hydrochloridemonohydrate
• histidin
• laevo-histidine
• Histidine #
• PubChem12388
• DL-2-Amino-3-(4-imidazolyl)propionsaeur

• MDL： MFCD00005208
• Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)
• InChI Key： HNDVDQJCIGZPNO-UHFFFAOYSA-N
• SMILES： [O-]C(C(CC1=CN=CN1)[NH3+])=O
• BRN： 7800

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.2
• Topological Polar Surface Area: 92

Experimental Properties

• Color/Form: Colorless flake or tetragonal prismatic crystal
• Density: 1.3092 (rough estimate)
• Melting Point: 273 °C (dec.) (lit.)
• Boiling Point: 458.9°C at 760 mmHg
• Flash Point: 458.9 °C at 760 mmHg
• Refractive Index: 1.6500 (estimate)
• Solubility: 0.5 M HCl: soluble
• PSA: 92
• LogP: 0.06440
• Merck: 4720
• pka: 1.8(at 25℃)
• Solubility: Soluble in water, insoluble in ethanol, ether, acetone and chloroform

DL-Histidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22;S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Histidine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Histidine

DL-Histidine: A Comprehensive Overview

DL-Histidine (CAS No. 4998-57-6) is a naturally occurring amino acid that plays a crucial role in various biological processes. As one of the 20 standard amino acids, DL-Histidine is essential for human health and is widely used in the food, pharmaceutical, and cosmetic industries. This article delves into the properties, applications, and latest research findings related to DL-Histidine, providing a comprehensive understanding of its significance in modern science and industry.

DL-Histidine is unique among amino acids due to its imidazole ring structure, which gives it the ability to act as a buffer in physiological systems. This property makes it indispensable in maintaining the pH balance within cells and tissues. The molecule's structure also contributes to its role in various enzymatic reactions, particularly those involving histidine-containing proteins such as histones, which are vital for DNA packaging and gene regulation.

One of the most significant applications of DL-Histidine is in the food industry, where it is used as a flavor enhancer and a precursor for the Maillard reaction. This reaction is responsible for the development of flavor and color in cooked foods, making DL-Histidine an essential ingredient in food processing. Recent studies have explored its potential as a natural alternative to artificial flavor enhancers, aligning with the growing consumer demand for clean-label products.

In the pharmaceutical sector, DL-Histidine has garnered attention for its therapeutic potential. It is being investigated for its role in treating conditions such as histidinemia, a rare genetic disorder characterized by elevated levels of histidine in the blood. Additionally, research has shown that DL-Histidine may have antioxidant properties, which could be harnessed to develop novel treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The cosmetic industry has also embraced DL-Histidine due to its ability to enhance skin health. It is commonly found in anti-aging products where it helps protect against UV-induced damage and promotes collagen synthesis. Recent advancements have focused on incorporating DL-Histidine into formulations that target skin rejuvenation and elasticity, capitalizing on its bioactive properties.

From a scientific perspective, DL-Histidine continues to be a subject of intense research. Studies published in 2023 have highlighted its role in modulating immune responses and reducing inflammation. These findings open new avenues for its application in immunotherapy and chronic disease management. Furthermore, advancements in biotechnology have enabled the cost-effective production of DL-Histidine through fermentation processes, making it more accessible for large-scale industrial use.

In conclusion, DL-Histidine (CAS No. 4998-57-6) is a versatile amino acid with multifaceted applications across various industries. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in advancing both scientific understanding and industrial innovation. As consumer demands for natural and efficacious products grow, the significance of DL-Histidine will undoubtedly continue to expand.